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Cat. No.: B074256 Get Quote

An In-Depth Technical Guide on the Core Chemical Properties and Structure of Cyclodecanol

Introduction
Cyclodecanol is a cyclic alcohol that, along with its larger ring analogue cyclododecanol,

serves as a valuable compound in organic synthesis and materials science. Its unique ten-

membered ring structure imparts specific chemical and physical properties that are of interest

to researchers in drug development and chemical manufacturing. This technical guide provides

a comprehensive overview of the core chemical properties, structure, and relevant

experimental protocols associated with cyclodecanol and its closely related analogue,

cyclododecanol.

Chemical Structure and Isomerism
The chemical structure of cyclodecanol consists of a ten-membered carbon ring with a single

hydroxyl (-OH) group attached to one of the carbon atoms. Its molecular formula is C10H20O.

The IUPAC name for this compound is simply cyclodecanol.[1][2][3][4][5]

Due to the presence of a chiral center at the carbon atom bonded to the hydroxyl group,

cyclodecanol can exist as stereoisomers.[6] These are molecules with the same molecular

formula and connectivity but different spatial arrangements of their atoms. Specifically,

cyclodecanol has two enantiomers: (R)-cyclodecanol and (S)-cyclodecanol. These

enantiomers are non-superimposable mirror images of each other and can exhibit different

biological activities, a critical consideration in drug development.
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The carbocycle of cyclodecanol adopts a stable boat-chair-boat conformation in its crystalline

form.[7]

A closely related and more commonly referenced compound is cyclododecanol, which features

a twelve-membered carbon ring (C12H24O).[8][9][10][11][12][13]

Core Chemical and Physical Properties
The quantitative properties of cyclodecanol and cyclododecanol are summarized in the table

below for clear comparison. It is important for researchers to distinguish between these two

compounds, as their properties differ due to the variation in their ring size.

Property Cyclodecanol Cyclododecanol

CAS Number 1502-05-2[1][2][3] 1724-39-6[9][11][12][13][14]

Molecular Formula C10H20O[1][2][3] C12H24O[8][9][11][12][13]

Molecular Weight 156.27 g/mol [1][2] 184.32 g/mol [8][9][11][13][14]

Appearance -
White Crystalline Solid[8][14]

[15]

Melting Point 40.5 °C[16] 75-79 °C[17][18][19]

Boiling Point 243.7 °C @ 760 mmHg[16][20]
272-278 °C @ 760 mmHg[14]

[17][18]

Density 0.896 g/cm³[16][20] ~0.87 g/cm³[14][21][15]

Flash Point 100.1 °C[16][20] 138 °C[17][18]

Water Solubility -
20.66 - 40 mg/L @ 20-25 °C

(insoluble)[8][14][21]

IUPAC Name Cyclodecanol[1][2] Cyclododecanol[13]

Experimental Protocols
Synthesis of Cyclododecanol via Hydrogenation
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A common method for synthesizing cyclododecanol involves the hydrogenation of

cyclododecatriene (CDT) to cyclododecane, followed by oxidation.[22] An alternative route

involves the hydrogenation of epoxycyclododecane.

Methodology:

Catalyst Preparation: A palladium on carbon catalyst is typically used for the hydrogenation

reaction.[23]

Reaction Setup: Epoxycyclododecane is placed in a high-pressure autoclave. A solvent may

or may not be used.[24]

Hydrogenation: The autoclave is sealed, and the air is displaced with hydrogen gas. The

reactor is heated to a temperature between 125-150 °C, and the hydrogen pressure is

maintained at 10-20 kg/cm ²·G.[24]

Reaction Monitoring: The reaction is allowed to proceed for several hours (e.g., 12 hours).

[23]

Product Isolation: After cooling, the product mixture, containing cyclododecanol and

cyclododecanone, is collected.[23][24]

Purification: The final product can be purified by distillation.[23][24]

Oxidation of Cyclododecanol to Cyclododecanone
The oxidation of the secondary alcohol, cyclododecanol, to its corresponding ketone,

cyclododecanone, is a fundamental reaction in organic chemistry.[25]

Methodology:

Reactant Preparation: In a reaction flask, dissolve cyclodecanol in a mixture of acetone and

acetic acid.[25]

Heating: Gently heat the mixture to approximately 45 °C.[25]

Oxidant Addition: Slowly add an oxidizing agent, such as sodium hypochlorite (bleach), to

the reaction mixture over a period of about 30 minutes while maintaining the temperature.
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[25]

Reaction Completion: After the addition is complete, continue stirring and monitor the

reaction for the presence of excess oxidant. If necessary, continue heating for an additional

10 minutes or add more oxidizing agent until an excess is present.[25]

Workup and Extraction: Once the reaction is complete, the product is worked up and

extracted from the aqueous solution using an organic solvent.[25]

Product Analysis: The resulting cyclododecanone can be analyzed using techniques such as

infrared spectroscopy to confirm the presence of the ketone's carbonyl group and the

absence of the alcohol's hydroxyl group.[25]

Signaling Pathways and Logical Relationships
The following diagrams illustrate key transformations involving cyclodecanol and related

compounds.
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Cyclodecanone
(Ketone)

- 2H

Oxidizing Agent
(e.g., NaOCl)
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Caption: Oxidation of Cyclodecanol to Cyclodecanone.
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Proposed Biochemical Degradation Pathway
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Caption: Proposed biochemical degradation of cyclododecanol.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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